Hydrotris(pyrazol-1-ylborato)trichlorotitanium(IV)
Overview
Description
Hydrotris(pyrazol-1-ylborato)trichlorotitanium(IV) is a chemical compound with the molecular formula C9H10BCl3N6Ti . It is a yellow to orange powder .
Molecular Structure Analysis
The molecular structure of Hydrotris(pyrazol-1-ylborato)trichlorotitanium(IV) consists of 9 carbon atoms, 10 hydrogen atoms, 1 boron atom, 3 chlorine atoms, 6 nitrogen atoms, and 1 titanium atom .Physical And Chemical Properties Analysis
Hydrotris(pyrazol-1-ylborato)trichlorotitanium(IV) has a melting point of 285-304°C, and it decomposes upon melting . It is sensitive to moisture .Scientific Research Applications
Catalyst in Chemical Reactions
Hydrotris(pyrazol-1-ylborato)trichlorotitanium(IV) is often used as a catalyst in various chemical reactions . Catalysts are substances that can increase the rate of a chemical reaction by providing an alternative reaction pathway with a lower activation energy.
Controlled Reaction Chemistry with Simple Chalcogen Oxidants
This compound shows controlled reaction chemistry with simple chalcogen oxidants . Chalcogens include any of the five chemical elements in group 16 of the periodic table: oxygen (O), sulfur (S), selenium (Se), tellurium (Te), and the radioactive element polonium (Po).
Research and Development
Hydrotris(pyrazol-1-ylborato)trichlorotitanium(IV) is used in research and development . It’s often used in laboratories for the synthesis of new compounds and materials.
Stable Hard Donor Complex of Divalent Titanium
This compound is a stable hard donor complex of divalent titanium . This means it can donate electrons to the titanium atom, forming a stable complex.
Safety and Hazards
Hydrotris(pyrazol-1-ylborato)trichlorotitanium(IV) is classified as a corrosive substance . It causes severe skin burns and eye damage . It should be handled under inert gas . In case of contact with skin or eyes, the affected area should be rinsed immediately with water . The substance should be stored in a well-ventilated place, with the container kept tightly closed .
properties
InChI |
InChI=1S/C9H9BN6.3ClH.Ti/c1-4-11-14(7-1)10(15-8-2-5-12-15)16-9-3-6-13-16;;;;/h1-9H;3*1H;/q-1;;;;+4/p-3 |
Source
|
|---|---|---|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OLATUGBJEIDEJI-UHFFFAOYSA-K |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](N1C=CC=N1)(N2C=CC=N2)N3C=CC=N3.Cl[Ti+](Cl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BCl3N6Ti |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Hydrotris(pyrazol-1-ylborato)trichlorotitanium(IV) | |
CAS RN |
58097-69-1 |
Source
|
| Record name | 58097-69-1 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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